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Compound of Interest

Compound Name: Pyrazinamide-d3

Cat. No.: B12314745

This document provides essential safety and logistical information for the proper disposal of
Pyrazinamide-d3, a deuterated form of the tuberculosis drug Pyrazinamide. The following
procedures are designed to ensure the safety of laboratory personnel and compliance with
environmental regulations.

I. Core Principles of Pyrazinamide-d3 Disposal

The fundamental principle for the disposal of Pyrazinamide-d3 is to handle it as a hazardous
chemical waste, in accordance with all federal, state, and local regulations[1][2]. While specific
regulations for deuterated compounds are not commonly available, the disposal procedures for
Pyrazinamide-d3 should mirror those for its non-deuterated counterpart, Pyrazinamide.

Il. Quantitative Data Summary

While specific quantitative limits for disposal may vary by jurisdiction, the following table
summarizes key physical and toxicological data for the parent compound, Pyrazinamide, which
should inform disposal considerations.
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Property Value Source
Melting Point 189 - 191°C [1]
Solubility in Water Sparingly soluble [1]

Acute Toxicity (ipr-mus LD50) 1680 mg/kg

Acute Toxicity (scu-mus LD50) 2793 mg/kg

lll. Step-by-Step Disposal Protocol

The following protocol outlines the recommended steps for the safe disposal of Pyrazinamide-
d3 waste.

1. Waste ldentification and Segregation:

o Treat all materials contaminated with Pyrazinamide-d3, including unused product, solutions,
and contaminated labware (e.g., gloves, wipes, pipette tips), as hazardous waste.

o Collect Pyrazinamide-d3 waste in a designated, properly labeled, and sealed container.

e Do not mix Pyrazinamide-d3 waste with other waste streams unless explicitly permitted by
your institution's waste management guidelines.

2. Containerization:

» Use a container that is compatible with Pyrazinamide-d3. A high-density polyethylene
(HDPE) or glass container with a secure lid is recommended.

e The container must be clearly labeled as "Hazardous Waste" and include the chemical name
"Pyrazinamide-d3" and any other information required by your institution's Environmental
Health and Safety (EHS) department.

3. Storage:

» Store the waste container in a designated satellite accumulation area (SAA) that is under the
control of laboratory personnel.
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» The storage area should be cool, dry, and well-ventilated.
o Ensure the container is kept closed except when adding waste.
4. Disposal Request and Pickup:

e Once the container is full or ready for disposal, follow your institution's procedures for
requesting a hazardous waste pickup. This typically involves submitting a request through
the EHS department.

e Do not attempt to dispose of Pyrazinamide-d3 down the drain or in the regular trash.
5. Spill Management:

 In the event of a spill, wear appropriate personal protective equipment (PPE), including
gloves, a lab coat, and safety glasses.

» For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand)
and place it in the hazardous waste container.

» For larger spills, follow your institution's emergency spill response procedures.

IV. Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Pyrazinamide-d3.
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Caption: Decision workflow for Pyrazinamide-d3 waste disposal.
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Disclaimer: The information provided in this document is intended as a general guide.
Researchers, scientists, and drug development professionals must consult their institution's
specific Environmental Health and Safety (EHS) guidelines and all applicable federal, state,
and local regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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